Cas no 19659-81-5 (1,5-Naphthalenedisulfonicacid, 3,8-diamino-)
19659-81-5 structure
Product Name:1,5-Naphthalenedisulfonicacid, 3,8-diamino-
CAS No:19659-81-5
MF:C10H10N2O6S2
MW:318.326200008392
CID:191794
PubChem ID:88188
Update Time:2025-04-19
1,5-Naphthalenedisulfonicacid, 3,8-diamino- Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Naphthalenedisulfonicacid, 3,8-diamino-
- 3,8-diaminonaphthalene-1,5-disulfonic acid
- 3,8-diaminonaphthalene-1,5-disulphonic acid
- Einecs 243-207-3
- 3,8-Diamino-1,5-naphthalenedisulfonic acid
- SCHEMBL5674967
- YN7DFM5SEH
- 1,5-Naphthalenedisulfonic acid, 3,8-diamino-
- DTXSID80173327
- NS00026397
- 19659-81-5
-
- Inchi: 1S/C10H10N2O6S2/c11-5-3-6-8(19(13,14)15)2-1-7(12)10(6)9(4-5)20(16,17)18/h1-4H,11-12H2,(H,13,14,15)(H,16,17,18)
- InChI Key: IQCQWQDFHQPFIT-UHFFFAOYSA-N
- SMILES: S(C1C=C(C=C2C(=CC=C(C2=1)N)S(=O)(=O)O)N)(=O)(=O)O
Computed Properties
- Exact Mass: 317.9981
- Monoisotopic Mass: 317.998027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 564
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 178
- XLogP3: -0.7
Experimental Properties
- Density: 1.833
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.771
- PSA: 160.78
1,5-Naphthalenedisulfonicacid, 3,8-diamino- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
19659-81-5 (1,5-Naphthalenedisulfonicacid, 3,8-diamino-) Related Products
- 93-00-5(6-Amino-2-naphthalenesulfonic Acid)
- 84-86-6(4-Amino-1-naphthalenesulfonic Acid)
- 84-89-9(5-Amino-1-naphthalenesulfonic Acid, 90%)
- 86-65-7(7-Amino-1,3-naphthalenedisulfonic Acid)
- 119-28-8(1-Amino-7-naphthalenesulfonic Acid)
- 119-79-9(5-Amino-2-naphthalenesulfonic Acid)
- 81-16-3(Tobias acid)
- 81-05-0(6-Amino-1-naphthalenesulfonic acid)
- 121-47-1(Metanilic acid)
- 82-75-7(8-aminonaphthalene-1-sulfonic acid)
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